Cas no 1345337-28-1 (Tos-PEG9-t-butyl ester)

• Product Name: Tos-PEG9-t-butyl ester
• CAS No: 1345337-28-1
• MF: C₃₀H₅₂O₁₃S
• MW: 652.791090011597
• CID: 3044116
• Update Time: 2024-11-02

Tos-PEG9-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Tos-PEG9-t-butyl ester
• Tos-PEG9-Boc
• Tos-PEG8-CH2CH2COOtBu
• TOS-PEG9-T-BUTYLESTER
• VDC33728
• C70764
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• Inchi： 1S/C30H52O13S/c1-27-5-7-28(8-6-27)44(32,33)42-26-25-41-24-23-40-22-21-39-20-19-38-18-17-37-16-15-36-14-13-35-12-11-34-10-9-29(31)43-30(2,3)4/h5-8H,9-26H2,1-4H3
• InChI Key： AEHJPVCQXNLJCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 31
• Complexity: 775
• XLogP3: 1.2
• Topological Polar Surface Area: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters